p-Menthan-4-ol
Overview
Description
P-Menthan-4-ol is a p-menthane monoterpenoid.
Scientific Research Applications
Enzymatic Resolution and Synthesis : p-Menthan-3-ols, closely related to p-Menthan-4-ol, can be enantioenriched using lipase-catalyzed kinetic acetylation, indicating potential applications in the preparation of enantiomer-enriched forms of menthol and related compounds (Serra et al., 2003).
Biosynthesis and Biological Activity : p-Menthanes, including p-Menthan-4-ol, are significant in plant biology, synthesized in structures like glandular trichomes. Their roles in fragrance, pesticides, and medicine, and their biosynthetic pathways, are of considerable interest (Bergman & Phillips, 2020).
Microbial Hydroxylation : Research on p-menthane-utilizing microorganisms has led to the production of cis-p-Menthan-1-ol from p-menthane, highlighting microbial pathways in altering p-menthane compounds (Tsukamoto et al., 1975).
Biotransformation in Cultured Cells : The cultured cells of Nicotiana tabacum show enantioselective biotransformation of p-menthan-4-ol derivatives, indicating potential applications in selective chemical conversions (Hamada, 1988).
Green Solvent Applications : p-Menthane, derived from orange by-products, is a promising green solvent for extracting natural substances, indicating eco-friendly applications in extraction processes (Madji et al., 2019).
Seed Germination and Pest Control : The chemical structures of p-menthane monoterpenes, including p-Menthan-4-ol, are correlated with their effects on seed germination and termite mortality, suggesting applications in agriculture and pest control (Sekine & Shibutani, 2013).
Catalytic Reaction Studies : The exploration of p-menthan-3-ol compounds through catalytic reactions against citronellal, using specific catalysts, shows potential applications in chemical synthesis and transformation (Santiara et al., 2014).
Combustion and Pyrolysis : Studies on the high-pressure pyrolysis of p-menthane explore its potential as a "drop-in" fuel, contributing to the understanding of its combustion chemistry (Gong et al., 2018).
properties
IUPAC Name |
4-methyl-1-propan-2-ylcyclohexan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O/c1-8(2)10(11)6-4-9(3)5-7-10/h8-9,11H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWKGCZOYSGKTLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)(C(C)C)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001282928 |
Source
|
| Record name | 4-Methyl-1-(1-methylethyl)cyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
p-Menthan-4-ol | |
CAS RN |
470-65-5 |
Source
|
| Record name | 4-Methyl-1-(1-methylethyl)cyclohexanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=470-65-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-1-(1-methylethyl)cyclohexanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-Menthan-4-ol | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0035726 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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